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Compound of Interest

2'.5-Dichloro-2-
Compound Name:

hydroxybenzophenone
CAS No.: 61785-35-1
Cat. No.: B1597899

Get Quote

\ J

This guide provides a comprehensive technical overview of 2',5'-Dichloro-2-
hydroxybenzophenone, a halogenated aromatic ketone of significant interest to researchers
and professionals in drug development and organic synthesis. This document delves into its
chemical identity, synthetic pathways, analytical characterization, and potential applications,
offering field-proven insights into its utility.

Core Molecular Attributes

2',5'-Dichloro-2-hydroxybenzophenone is a polysubstituted benzophenone derivative. Its core
structure consists of a benzoyl group attached to a dichlorinated phenol. The precise
positioning of the chloro and hydroxyl groups on the phenyl rings dictates its chemical reactivity
and potential biological activity.
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Identifier Value Source
Molecular Formula C13HsCl202 [1]
Molecular Weight 267.11 g/mol [1]

CAS Number 61785-35-1 [1][2]

_ C1=CC=C(C(=C1)C(=0)C2=C
Canonical SMILES [3]
(C=Cc(=C2)cho)cl

OSXVZDOVYCTYCW-
InChlKey [2][3]
UHFFFAOYSA-N

Synthesis and Mechanistic Insights

The synthesis of 2',5'-Dichloro-2-hydroxybenzophenone can be approached through several
strategic pathways. The selection of a particular method is often dictated by the availability of
starting materials, desired yield, and isomeric purity. Two plausible and industrially relevant
synthetic strategies are the Friedel-Crafts acylation followed by hydroxylation, and the Fries
rearrangement.

Strategy 1: Friedel-Crafts Acylation Route

A common and robust method for constructing the benzophenone scaffold is the Friedel-Crafts
acylation.[4] This electrophilic aromatic substitution reaction typically involves the reaction of an
aromatic compound with an acyl halide or anhydride in the presence of a Lewis acid catalyst.

Conceptual Workflow:

The synthesis of 2',5'-Dichloro-2-hydroxybenzophenone via this route would likely proceed in
two key stages:

o Formation of 2,5-Dichlorobenzophenone: The initial step involves the Friedel-Crafts acylation
of 1,4-dichlorobenzene with 2-chlorobenzoyl chloride. The use of a strong Lewis acid, such
as aluminum chloride (AICIs), is crucial to activate the acyl chloride and facilitate the
electrophilic attack on the electron-rich dichlorobenzene ring.[4] The isomeric purity of the
resulting 2,5-dichlorobenzophenone is a critical consideration, and reaction conditions must
be optimized to favor the desired isomer.[4]
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e Hydroxylation: The subsequent introduction of the hydroxyl group onto the 2-position of the
benzoyl moiety can be a more complex step. Direct hydroxylation of the aromatic ring can be
challenging. A more controlled approach might involve the use of a starting material that
already contains a protected hydroxyl group or a functional group that can be readily
converted to a hydroxyl group after the Friedel-Crafts reaction.

Experimental Protocol: Synthesis of 2,5-Dichlorobenzophenone (Precursor)

This protocol is adapted from established methods for Friedel-Crafts acylation of
dichlorobenzenes.[4]

o Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (1.2 eq).

e Solvent and Reactant Addition: Add 1,4-dichlorobenzene (1.5 eq) to the flask, followed by the
slow, dropwise addition of 2-chlorobenzoyl chloride (1.0 eq) via the dropping funnel. The
reaction is typically performed in an inert solvent such as dichloromethane or nitrobenzene,
though the latter is less favored due to its toxicity.[4]

e Reaction Conditions: The reaction mixture is stirred at room temperature and may be gently
heated to drive the reaction to completion. Reaction progress can be monitored by thin-layer
chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is carefully quenched by pouring it over a
mixture of crushed ice and concentrated hydrochloric acid.

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with a suitable organic solvent (e.g., dichloromethane). The combined organic
extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude product is then purified by recrystallization or
column chromatography to yield 2,5-dichlorobenzophenone.
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Caption: Friedel-Crafts acylation pathway to the target molecule.

Strategy 2: Fries Rearrangement

The Fries rearrangement is another powerful method for the synthesis of hydroxyaryl ketones.
[5] This reaction involves the rearrangement of a phenolic ester in the presence of a Lewis acid
catalyst.[5][6]

Conceptual Workflow:

« Esterification: The first step is the esterification of 2,5-dichlorophenol with benzoyl chloride to
form 2,5-dichlorophenyl benzoate.

o Rearrangement: The resulting ester is then subjected to the Fries rearrangement conditions,
typically heating with a Lewis acid like aluminum chloride.[5][6] This promotes the migration
of the acyl group from the phenolic oxygen to the ortho and para positions of the aromatic
ring. The regioselectivity of the rearrangement (ortho vs. para) can often be controlled by
adjusting the reaction temperature and solvent. To obtain the desired 2-hydroxy isomer,
conditions favoring ortho-acylation would be necessary.

‘‘‘‘‘‘ ®( 4-Hydroxy Isomer
(para-product)

2,5-Dichlorophenol
Benzoyl Chloride

- 2,5-Dichlorophenyl Benzoate -
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Caption: Fries rearrangement pathway for synthesis.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of synthesized
2',5'-Dichloro-2-hydroxybenzophenone. A combination of spectroscopic techniques is typically
employed.

Infrared (IR) Spectroscopy

The FTIR spectrum of 2',5'-Dichloro-2-hydroxybenzophenone provides valuable information
about its functional groups.

Key Expected Absorptions:

O-H Stretch: A broad absorption band in the region of 3200-3600 cm~1 is characteristic of the
hydroxyl group, likely broadened due to intermolecular hydrogen bonding.

e C=0 Stretch: A strong, sharp absorption band around 1630-1685 cm~! corresponds to the
stretching vibration of the benzophenone carbonyl group.

o C-CI Stretch: Absorptions in the fingerprint region, typically between 600-800 cm~1, can be
attributed to the carbon-chlorine bonds.

e Aromatic C-H and C=C Stretches: Multiple sharp bands will be observed for the aromatic C-
H stretching (above 3000 cm~1) and C=C ring stretching (around 1450-1600 cm™1).

An available FTIR spectrum for this compound confirms these characteristic peaks.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific experimental spectra for 2',5'-Dichloro-2-hydroxybenzophenone are not readily
available in the public domain, the expected chemical shifts and splitting patterns can be
predicted based on the structure and data from analogous compounds.
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e 1H NMR: The proton NMR spectrum would be expected to show a complex multiplet pattern
in the aromatic region (approximately 6.8-7.8 ppm). The proton of the hydroxyl group would
likely appear as a broad singlet, and its chemical shift would be dependent on the solvent
and concentration.

e 13C NMR: The carbon NMR spectrum would display distinct signals for each of the 13 carbon
atoms in the molecule. The carbonyl carbon would be significantly downfield (typically >190
ppm). The chlorinated and hydroxylated aromatic carbons would also have characteristic
chemical shifts.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and fragmentation
pattern of the compound.

o Molecular lon Peak: The mass spectrum would be expected to show a prominent molecular
ion peak (M*) at m/z 266, corresponding to the monoisotopic mass of C13Hs3>Cl202. The
presence of two chlorine atoms would result in a characteristic isotopic pattern for the
molecular ion peak, with M+2 and M+4 peaks at relative intensities determined by the natural
abundance of 3>Cl and 3’Cl.

e Fragmentation Pattern.: Common fragmentation pathways for benzophenones include
cleavage at the carbonyl group, leading to the formation of benzoyl and dichlorophenyl
cations.

Predicted mass-to-charge ratios for various adducts have been calculated, providing further
data for identification.[3]

Physicochemical Properties

Understanding the physical properties of 2',5'-Dichloro-2-hydroxybenzophenone is crucial for its
handling, formulation, and application.
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Property Value Source

) White to orange to green
Physical State

powder/crystal
Melting Point 106.0 to 110.0 °C
Purity (by GC) >98.0%

The compound is noted to be air-sensitive and should be stored under an inert gas in a cool,
dark place.

Applications and Research Interest

Benzophenone derivatives are a well-established class of compounds with diverse applications
in medicinal chemistry and materials science.[7]

Role in Drug Discovery

The benzophenone scaffold is a privileged structure in drug discovery, found in numerous
natural products and synthetic compounds with a wide range of biological activities, including
anticancer, anti-inflammatory, and antimicrobial properties.[7] Hydroxybenzophenones, in
particular, have been investigated for their potential as antiviral and antitumor agents.[8]

While specific biological activities for 2',5'-Dichloro-2-hydroxybenzophenone are not extensively
documented in publicly available literature, its structural features suggest it could be a valuable
intermediate or lead compound for several reasons:

» Scaffold for Further Derivatization: The hydroxyl and chloro substituents provide reactive
handles for further chemical modification, allowing for the generation of libraries of related
compounds for structure-activity relationship (SAR) studies.

» Potential for Bioactivity: The combination of a hydroxylated phenyl ring and a dichlorinated
phenyl ring may confer unique electronic and steric properties that could lead to interactions
with biological targets. Halogen atoms can modulate a molecule's lipophilicity, metabolic
stability, and binding affinity.

Use as a Research Chemical
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2',5'-Dichloro-2-hydroxybenzophenone is commercially available as a research chemical,
primarily for use in proteomics research and as a building block in organic synthesis.[1] Its
utility lies in its potential to be incorporated into larger, more complex molecules with desired
biological or material properties.

Conclusion

2',5'-Dichloro-2-hydroxybenzophenone is a well-defined chemical entity with established
molecular formula and weight. Its synthesis can be achieved through classical organic
reactions such as Friedel-Crafts acylation and the Fries rearrangement, offering pathways for
its production on a laboratory and potentially industrial scale. The analytical characterization of
this compound relies on standard spectroscopic techniques. While its specific applications are
still emerging, its structural relationship to a broad class of biologically active benzophenones
makes it a compound of significant interest for further research and development in medicinal
chemistry and related fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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